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Compound of Interest

Compound Name: Ethyl hexadecyl carbonate

Cat. No.: B15176768

Introduction

Ethyl hexadecyl carbonate, also known by its systematic name carbonic acid, ethyl hexadecyl
ester, and the common name cetyl ethyl carbonate, is an asymmetric organic carbonate. Its
molecular formula is C19H3803. While the specific historical details of its initial discovery and
synthesis are not extensively documented in readily available literature, its preparation falls
under well-established methods for the synthesis of asymmetric carbonates. This guide
provides a comprehensive overview of the probable synthetic routes, key experimental
protocols, and known applications of this compound, tailored for researchers, scientists, and
drug development professionals.

Physicochemical Properties

A summary of the key physicochemical properties of ethyl hexadecyl carbonate is presented
in Table 1.

Table 1: Physicochemical Properties of Ethyl Hexadecyl Carbonate
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Property Value

Molecular Formula C19H3803

Molecular Weight 314.5 g/mol

CAS Registry Number 34571-06-7[1]

Appearance Waxy solid at room temperature (predicted)
Solubility Insoluble in water; Soluble in organic solvents

Carbonic acid, ethyl hexadecyl ester; 1-
Synonyms Hexadecanol, ethyl carbonate; Cetyl ethyl

carbonate[1]

Historical Context and Probable Synthesis Routes

The synthesis of organic carbonates gained prominence with the development of phosgene
chemistry in the early 20th century.[2] Two primary methods are the most probable routes for
the synthesis of ethyl hexadecyl carbonate, both historically and in modern organic chemistry.

o Reaction of Ethyl Chloroformate with Hexadecanol: This is a classic and straightforward
method for forming an asymmetric carbonate.

o Transesterification of a Dialkyl Carbonate with Hexadecanol: This method offers a
"phosgene-free" and often greener alternative.

Synthesis via Ethyl Chloroformate

This method involves the reaction of a fatty alcohol, in this case, 1-hexadecanol (cetyl alcohol),
with ethyl chloroformate in the presence of a base to neutralize the hydrochloric acid
byproduct.

Signaling Pathway Diagram: Synthesis via Ethyl Chloroformate
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Caption: Reaction pathway for the synthesis of ethyl hexadecyl carbonate from 1-
hexadecanol and ethyl chloroformate.

Experimental Protocol: Synthesis via Ethyl Chloroformate
e Materials:

o 1-Hexadecanol (Cetyl alcohol)

[e]

Ethyl chloroformate

o

Anhydrous pyridine (or another suitable base like triethylamine)

[¢]

Anhydrous dichloromethane (or another inert solvent like diethyl ether)

Saturated sodium bicarbonate solution

o

[e]

Anhydrous magnesium sulfate

o

Standard laboratory glassware (round-bottom flask, dropping funnel, condenser, etc.)

[¢]

Magnetic stirrer and heating mantle

e Procedure:
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1. In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve 1-hexadecanol (1 equivalent) in anhydrous dichloromethane.

2. Cool the solution to 0 °C using an ice bath.
3. Add anhydrous pyridine (1.1 equivalents) to the solution with stirring.

4. Slowly add ethyl chloroformate (1.1 equivalents) dropwise to the reaction mixture via a
dropping funnel over 30 minutes, maintaining the temperature at O °C.

5. After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 12-24 hours.

6. Monitor the reaction progress using Thin Layer Chromatography (TLC).
7. Upon completion, quench the reaction by adding water.

8. Transfer the mixture to a separatory funnel and wash sequentially with 1M HCI, saturated
sodium bicarbonate solution, and brine.

9. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

10. Purify the crude product by column chromatography on silica gel or by recrystallization.

Data Presentation: Expected Yields and Purity

Parameter Expected Value
Yield 80-95%
Purity (after purification) >98%

Synthesis via Transesterification

Transesterification is a widely used method for synthesizing asymmetric carbonates from
readily available symmetric carbonates like diethyl carbonate or dimethyl carbonate.[3][4] This
reaction is typically catalyzed by a base or an acid.
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Experimental Workflow: Transesterification Synthesis
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Caption: General workflow for the synthesis of ethyl hexadecyl carbonate via

transesterification.
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Experimental Protocol: Transesterification Synthesis

o Materials:

o

[¢]

[e]

o

[¢]

[¢]

[e]

1-Hexadecanol (Cetyl alcohol)

Diethyl carbonate (used as both reactant and solvent)

Sodium methoxide (or another suitable catalyst like potassium carbonate or a Lewis acid)
Dilute hydrochloric acid

Brine

Anhydrous sodium sulfate

Distillation apparatus

e Procedure:

1. Combine 1-hexadecanol (1 equivalent) and a large excess of diethyl carbonate in a round-

bottom flask equipped with a distillation head.

. Add a catalytic amount of sodium methoxide (e.g., 5 mol%).

. Heat the reaction mixture to a temperature that allows for the distillation of the ethanol

byproduct, thereby driving the equilibrium towards the product side.

. Continue the reaction until no more ethanol is distilled off.
. Monitor the reaction progress by Gas Chromatography (GC) or TLC.

. After completion, cool the reaction mixture to room temperature and neutralize the catalyst

with dilute hydrochloric acid.

. Wash the mixture with water and brine.

. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the excess diethyl

carbonate under reduced pressure.
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9. Purify the resulting crude ethyl hexadecyl carbonate by vacuum distillation or
recrystallization.

Data Presentation: Reaction Conditions and Conversion

Parameter Value

Reactant Ratio (Hexadecanol:DEC) 1:10

Catalyst Loading 5 mol% NaOCH3
Reaction Temperature 120-140 °C
Conversion >90%

Applications and Future Outlook

While the historical applications of ethyl hexadecyl carbonate are not well-defined, its
chemical structure lends itself to several potential uses, primarily leveraging its long alkyl chain
and carbonate functionality.

o Cosmetics and Personal Care: Similar to other long-chain esters, it can function as an
emollient, conditioning agent, and solvent in cosmetic formulations.

e Pharmaceuticals: It has potential as a component in drug delivery systems, such as in the
formulation of microemulsions or as a lipid-based excipient.

» Flavor and Fragrance: A 2022 study identified ethyl hexadecyl carbonate as a volatile
flavor compound in fermented sausage, suggesting its contribution to the overall flavor
profile.[2]

o Lubricants and Plasticizers: The long alkyl chain suggests potential applications as a
lubricant or a plasticizer for polymers.

The future development and application of ethyl hexadecyl carbonate will likely be in areas
where its specific properties—such as its high molecular weight, lipophilicity, and carbonate
chemistry—can be exploited. Further research into its biocompatibility and biodegradability will
be crucial for its adoption in pharmaceutical and cosmetic applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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